Cas no 898792-70-6 (3-Cyano-3'-piperidinomethyl benzophenone)

• Product Name: 3-Cyano-3'-piperidinomethyl benzophenone
• CAS No: 898792-70-6
• MF: C₂₀H₂₀N₂O
• MW: 304.385604858398
• MDL: MFCD03841958
• CID: 994404
• PubChem ID: 24724732
• Update Time: 2025-09-25

3-Cyano-3'-piperidinomethyl benzophenone Chemical and Physical Properties

Names and Identifiers

• 3-[3-(piperidin-1-ylmethyl)benzoyl]benzonitrile
• 3-CYANO-3'-PIPERIDINOMETHYL BENZOPHENONE
• 3-CYANO-3'-PIPERIDIN-1-YLMETHYLBENZOPHENONE
• 898792-70-6
• DTXSID10643129
• 3-{3-[(Piperidin-1-yl)methyl]benzoyl}benzonitrile
• AKOS016020547
• MFCD03841958
• 3-cyano-3'-piperidinomethylbenzophenone
• 3-Cyano-3'-piperidinomethyl benzophenone

• MDL： MFCD03841958
• Inchi： 1S/C20H20N2O/c21-14-16-6-4-8-18(12-16)20(23)19-9-5-7-17(13-19)15-22-10-2-1-3-11-22/h4-9,12-13H,1-3,10-11,15H2
• InChI Key： YASZOAHYSRXXNL-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C#N)C=1)C1=CC=CC(=C1)CN1CCCCC1

Computed Properties

• Exact Mass: 304.15800
• Monoisotopic Mass: 304.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 446
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 44.1Ų

Experimental Properties

• PSA: 44.10000
• LogP: 3.71308

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones